Cas no 1369087-81-9 (2-(4-Chlorophenyl)pyrrolidin-3-ol)

• Product Name: 2-(4-Chlorophenyl)pyrrolidin-3-ol
• CAS No: 1369087-81-9
• MF: C₁₀H₁₂ClNO
• MW: 197.661381721497
• MDL: MFCD22059343
• CID: 5179458
• PubChem ID: 82398522
• Update Time: 2025-10-28

2-(4-Chlorophenyl)pyrrolidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 2-(4-Chlorophenyl)pyrrolidin-3-ol

• MDL： MFCD22059343
• Inchi： 1S/C10H12ClNO/c11-8-3-1-7(2-4-8)10-9(13)5-6-12-10/h1-4,9-10,12-13H,5-6H2
• InChI Key： RLUYLBWEPOPAQN-UHFFFAOYSA-N
• SMILES： N1CCC(O)C1C1=CC=C(Cl)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on 2-(4-Chlorophenyl)pyrrolidin-3-ol

Research Brief on 2-(4-Chlorophenyl)pyrrolidin-3-ol (CAS: 1369087-81-9): Recent Advances and Applications

2-(4-Chlorophenyl)pyrrolidin-3-ol (CAS: 1369087-81-9) is a chiral pyrrolidine derivative that has garnered significant attention in the field of medicinal chemistry due to its potential as a building block for bioactive molecules. Recent studies have explored its utility in the synthesis of novel pharmaceuticals, particularly in the development of central nervous system (CNS) agents and antimicrobial compounds. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, pharmacological properties, and emerging applications.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the enantioselective synthesis of 2-(4-Chlorophenyl)pyrrolidin-3-ol using asymmetric hydrogenation techniques. The researchers achieved high enantiomeric excess (ee > 98%) by employing a chiral iridium catalyst, which is critical for its application in drug development. The study emphasized the compound's role as a precursor for dopamine D3 receptor ligands, demonstrating its potential in treating neurological disorders such as Parkinson's disease and schizophrenia.

In addition to its CNS applications, 2-(4-Chlorophenyl)pyrrolidin-3-ol has shown promise in antimicrobial research. A 2024 paper in Bioorganic & Medicinal Chemistry Letters reported its incorporation into novel pyrrolidine-based scaffolds with potent activity against multidrug-resistant Staphylococcus aureus (MRSA). The study identified that the chloro-substituted phenyl ring enhances membrane permeability, while the hydroxyl group at the 3-position contributes to target binding, likely through hydrogen bonding interactions with bacterial enzymes.

Pharmacokinetic studies of derivatives featuring this core structure have revealed favorable blood-brain barrier penetration, as documented in a recent ACS Chemical Neuroscience publication. The compound's logP value (2.1) and polar surface area (42 Ų) align with Lipinski's rule of five, making it a promising candidate for further optimization. Researchers have also explored its metabolic stability, noting that the hydroxyl group undergoes glucuronidation in vivo, which may influence dosing regimens in clinical applications.

Ongoing research is investigating the compound's potential in other therapeutic areas. For instance, a preprint on ChemRxiv (2024) describes its use in developing sigma-1 receptor modulators for neuropathic pain management. The structural flexibility of 2-(4-Chlorophenyl)pyrrolidin-3-ol allows for diverse modifications, enabling researchers to fine-tune selectivity and potency for various biological targets.

In conclusion, 2-(4-Chlorophenyl)pyrrolidin-3-ol (CAS: 1369087-81-9) represents a versatile scaffold in drug discovery. Its recent applications span CNS disorders, antimicrobial resistance, and pain management, supported by advances in synthetic methodologies and structure-activity relationship studies. Future research directions may include exploring its utility in combination therapies and further optimizing its pharmacokinetic profile for clinical translation.